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Compound of Interest

Compound Name: 4-Nitropicolinic Acid

Cat. No.: B079760 Get Quote

An In-depth Technical Guide to 4-Nitropicolinic Acid: Chemical Properties and Structure

Elucidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure

elucidation, and synthesis of 4-Nitropicolinic Acid. The information is intended to support

research and development activities by offering detailed, referenced data and experimental

protocols.

Chemical and Physical Properties
4-Nitropicolinic acid, a derivative of pyridine, is a solid, crystalline compound.[1] Its chemical

and physical properties are summarized in the table below, providing a foundational

understanding of its characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b079760?utm_src=pdf-interest
https://www.benchchem.com/product/b079760?utm_src=pdf-body
https://www.benchchem.com/product/b079760?utm_src=pdf-body
https://www.benchchem.com/product/b079760?utm_src=pdf-body
https://cymitquimica.com/cas/13509-19-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
4-Nitropyridine-2-carboxylic

acid
[2]

Synonyms 4-Nitropicolinic acid [3][4]

CAS Number 13509-19-8 [3][5]

Molecular Formula C₆H₄N₂O₄ [2][3][6]

Molecular Weight 168.11 g/mol [2][3][5][6]

Appearance
White to Orange to Green

powder to crystal
[1][4][5]

Melting Point
153 °C (with decomposition

reported at 157-158 °C)
[5][7]

Boiling Point 384.9 ± 27.0 °C (Predicted) [5][8]

Density 1.570 (Predicted) [5][8]

pKa 2.88 ± 0.10 (Predicted) [5][8]

Storage Conditions
Room Temperature, Inert

atmosphere, Hygroscopic
[4][5]

Structure Elucidation
The determination of the molecular structure of 4-Nitropicolinic Acid is accomplished through

a combination of spectroscopic techniques. These methods provide detailed information about

the compound's functional groups and their connectivity.

Infrared (IR) Spectroscopy
Infrared spectroscopy is instrumental in identifying the functional groups present in 4-
Nitropicolinic Acid. The key absorption peaks from a KBr spectrum are detailed below.[5][7]
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Wavenumber (cm⁻¹) Functional Group

1710 C=O (Carboxylic Acid)

1600, 1585 Aromatic C=C and C=N stretching

1535 Asymmetric NO₂ stretching

Mass Spectrometry
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and offering insights into its structure. The

predicted mass spectrometry data for 4-Nitropicolinic Acid is as follows[9]:

Ion Predicted m/z Description

[M]⁺ 168 Molecular Ion

[M - OH]⁺ 151
Loss of a hydroxyl radical from

the carboxylic acid group

[M - NO₂]⁺ 122 Loss of the nitro group

[M - COOH]⁺ 123 Loss of the carboxyl group

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific experimental NMR data is not readily available in the provided search results,

theoretical studies using Density Functional Theory (DFT) predict a downfield shift in ¹H NMR

signals due to the electron-withdrawing nitro group.[9]

Supramolecular Structure
The structure of 4-Nitropicolinic Acid, featuring a hydrogen bond donor (carboxylic acid) and

acceptors (carboxylate oxygen, nitro group, pyridine nitrogen), allows for the formation of

extended supramolecular architectures through non-covalent interactions.[9] In its

monohydrate crystalline form, it participates in extensive hydrogen bonding.[9]
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4-Nitropicolinic Acid Structure

Spectroscopic Techniques Observed Data

C₆H₄N₂O₄

Infrared Spectroscopy

Mass Spectrometry

NMR Spectroscopy

C=O stretch (1710 cm⁻¹)
NO₂ stretch (1535 cm⁻¹)

provides

[M]⁺ at m/z 168
Fragments at 151, 123, 122

provides

Predicted downfield shifts
provides

Click to download full resolution via product page

Logical relationship between the structure and spectroscopic data.

Experimental Protocols
The following section details a common method for the synthesis of 4-Nitropicolinic Acid.

Synthesis of 4-Nitropicolinic Acid from 2-Cyano-4-
nitropyridine
This protocol is based on the hydrolysis of 2-cyano-4-nitropyridine.[5][7]

Materials:

2-cyano-4-nitropyridine (5.00 g, 34 mmol)

90% Sulfuric acid (50 g)

Sodium sulfite (5.60 g)

Deionized water (10 ml for sulfite solution, 100 g for dilution)

Sodium carbonate
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Water-acetone solvent mixture for recrystallization

Ice

Procedure:

Reaction Setup: Dissolve 5.00 g (34 mmol) of 2-cyano-4-nitropyridine in 50 g of 90% sulfuric

acid in a suitable reaction vessel.

Heating: Stir the reaction mixture at 120°C for 2 hours.[5][7]

Cooling and Addition: Cool the reaction to a temperature between 20°C and 25°C.[5][7]

Sulfite Addition: Slowly add a solution of 5.60 g of sodium sulfite dissolved in 10 ml of water

dropwise to the reaction mixture while maintaining the temperature at 20°C to 25°C.

Continue stirring at this temperature for 1 hour.[5][7]

Warming: Warm the reaction mixture to 80°C for 1 hour.[5][7]

Work-up: Cool the reaction to room temperature. Dilute the mixture by adding 100 g of ice

water.[5][7]

Precipitation: Adjust the pH of the mixture to approximately 2 using sodium carbonate. This

will induce the precipitation of the solid product.[5][7]

Isolation: Allow the mixture to stand in a refrigerator to complete the precipitation. Collect the

precipitate by filtration.[5][7]

Purification: Recrystallize the collected solid from a water-acetone solvent mixture to yield

the final product.[5][7]

Expected Yield: 3.50 g of a light yellow crystalline product (62.1% yield).[5][7]
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2-Cyano-4-nitropyridine
(5.00 g, 34 mmol)

Stir at 120°C for 2 hours

90% H₂SO₄ (50 g)

Cool to 20-25°C

Stir for 1 hour at 20-25°C

Na₂SO₃ solution
(5.60 g in 10 ml H₂O)

Warm to 80°C for 1 hour

Cool to room temperature

Dilute with 100 g ice water

Adjust pH to ~2 with Na₂CO₃

Filter precipitate

Recrystallize from water-acetone

4-Nitropicolinic Acid
(3.50 g, 62.1% yield)

Click to download full resolution via product page

Workflow for the synthesis of 4-Nitropicolinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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